

# Disopyramide Loading Dose Protocol for Ventricular Arrhythmias

Author: Smolecule Technical Support Team. Date: February 2026

## Compound Focus: Disopyramide Phosphate

CAS No.: 22059-60-5

Cat. No.: S526318

[Get Quote](#)

For the rapid control of life-threatening ventricular arrhythmias in patients weighing **over 50 kg**, the established loading dose regimen is as follows [1]:

- **Initial Loading Dose:** 300 mg of immediate-release disopyramide orally.
- **Subsequent Dosing:** 150 mg to 300 mg of immediate-release disopyramide every 6 hours.
- **Dose Titration:** If there is no response within the first 6 hours, the dose may be increased to 200 mg every 6 hours. If there is still no response after 48 hours, the dose may be further increased to 250-300 mg every 6 hours.

Controlled-release (CR) formulations are **not recommended** for initial rapid control [1].

The table below summarizes the key dosing information for different patient populations and formulations:


Patient Population / Condition	Formulation	Loading / Initial Dose	Maintenance Dosing
Ventricular Arrhythmias (>50 kg) [1]	Immediate-Release	300 mg	150-300 mg q6hr
Ventricular Arrhythmias (<50 kg) [1]	Immediate-Release	200 mg	100 mg q6hr
Renal Impairment (CrCl >40 mL/min) [1]	Immediate-Release	Not specified	100 mg q6hr

Patient Population / Condition	Formulation	Loading / Initial Dose	Maintenance Dosing
Renal Impairment (CrCl 30-40 mL/min) [1]	Immediate-Release	Not specified	100 mg q8hr
Renal Impairment (CrCl ≤40 mL/min) [1]	Controlled-Release	<b>Contraindicated</b>	Not recommended
Hepatic Impairment [1]	Immediate-Release	Not specified	100 mg q6hr (reduce dose)
Standard Maintenance [2] [3]	Immediate-Release	Not applicable	400-800 mg per day in divided doses

## Pharmacokinetic & Safety Foundations for Dosing

The loading dose protocol is designed to achieve therapeutic plasma concentrations rapidly, which are typically between **2 to 4 mcg/mL** [2] [1]. Key pharmacokinetic properties that inform this protocol include:

- **Absorption and Half-life:** Disopyramide is rapidly and almost completely absorbed after oral administration, with peak plasma levels usually attained within 2 hours. The mean plasma half-life in healthy individuals is 6.7 hours (range 4-10 hours) [2] [3].
- **Metabolism and Excretion:** Disopyramide is metabolized by the hepatic enzyme CYP3A4 and excreted renally, with about 50% of a dose eliminated unchanged in urine [2] [3] [4]. This necessitates dose adjustments in patients with renal or hepatic impairment, as the half-life can be significantly prolonged [2] [4] [5].
- **Protein Binding:** Disopyramide is 50-65% bound to plasma proteins, and this binding is concentration-dependent, which complicates the prediction of free drug levels [2].



[Click to download full resolution via product page](#)

## Critical Safety Monitoring & Contraindications


Initiation of disopyramide, particularly for rapid control of arrhythmias, should be carried out in a hospital setting due to the risk of proarrhythmic and negative inotropic effects [2] [5]. Key safety considerations include:

- **Cardiac Monitoring:** Continuous ECG monitoring is essential to detect QRS complex widening (>25%) or QTc interval prolongation (>25%), which are signs of toxicity and may predispose to life-threatening arrhythmias like *torsades de pointes* [2] [4] [5].

- **Hemodynamic Monitoring:** Disopyramide has significant negative inotropic properties and can cause or worsen congestive heart failure (CHF) or produce severe hypotension. It is **contraindicated** in patients with uncompensated or marginally compensated CHF, cardiogenic shock, and pre-existing second- or third-degree AV block (without a pacemaker) [2] [4] [5].
- **Drug Interactions:** Disopyramide has numerous serious drug-drug interactions. Concomitant use with other QT-prolonging agents (e.g., certain antidepressants, antibiotics) or strong CYP3A4 inhibitors (e.g., clarithromycin, ketoconazole) is **contraindicated** due to the high risk of dangerous arrhythmias [2] [1] [5].
- **Other Adverse Effects:** Due to its anticholinergic properties, disopyramide can cause dry mouth, urinary retention, constipation, and blurred vision. It can also rarely cause hypoglycemia, especially in the elderly, or those with heart failure or malnutrition [2] [4] [6].

## Experimental Protocol for Clinical Administration

The following workflow outlines the key steps for the safe administration of a disopyramide loading dose in a clinical setting.



[Click to download full resolution via product page](#)

## Important Considerations for Researchers and Clinicians

- **Use in Hypertrophic Cardiomyopathy (HCM):** While not an FDA-approved indication for ventricular arrhythmias, disopyramide is widely used off-label for symptomatic obstructive HCM. Its negative inotropic effect reduces left ventricular outflow tract gradients. Long-term studies (median 7.2 years) show it is safe and effective for heart failure symptoms in two-thirds of patients, with a low risk of adverse events [7] [8]. Recent research also explores its combination with new agents like aficamten [9].
- **Dosing in Special Populations:** Dose selection in the elderly should be cautious, starting at the low end of the dosing range. The Beers Criteria recommend avoiding disopyramide in older adults due to its potent negative inotropic effects and potential to induce heart failure; non-anticholinergic antiarrhythmic drugs are preferred [1].
- **Regulatory and Safety History:** The Cardiac Arrhythmia Suppression Trial (CAST) showed that some antiarrhythmic drugs increased mortality in patients with asymptomatic non-life-threatening arrhythmias post-MI. This underscores that disopyramide should be reserved for patients with life-threatening ventricular arrhythmias [2] [5].

### Need Custom Synthesis?

Email: [info@smolecule.com](mailto:info@smolecule.com) or Request Quote Online.

## References

1. Norpace, Norpace CR ( disopyramide ) dosing , indications... [reference.medscape.com]
2. : Package Insert / Prescribing Information Disopyramide [drugs.com]
3. Disopyramide: Uses, Interactions, Mechanism of Action [go.drugbank.com]
4. Disopyramide - StatPearls - NCBI Bookshelf - NIH [ncbi.nlm.nih.gov]
5. capsule 100 mg - Summary of Product Characteristics... Disopyramide [medicines.org.uk]
6. Disopyramide - an overview | ScienceDirect Topics [sciencedirect.com]
7. Efficacy and Safety in Patients Treated for at Least 5 Years [pmc.ncbi.nlm.nih.gov]

8. Multicenter study of the efficacy and safety of disopyramide ... [pubmed.ncbi.nlm.nih.gov]

9. Original Research: Aficamten & Disopyramide in HCM [sciencedirect.com]

To cite this document: Smolecule. [Disopyramide Loading Dose Protocol for Ventricular Arrhythmias].

Smolecule, [2026]. [Online PDF]. Available at:

[<https://www.smolecule.com/products/b526318#disopyramide-loading-dose-calculation>]

---

## Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

**Technical Support:** The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

**Need Industrial/Bulk Grade?** Request Custom Synthesis Quote

## Smolecule

Your Ultimate Destination for Small-Molecule (aka. smolecule) Compounds, Empowering Innovative Research Solutions Beyond Boundaries.

## Contact

**Address:** Ontario, CA 91761, United States

**Phone:** (512) 262-9938

**Email:** [info@smolecule.com](mailto:info@smolecule.com)

**Web:** [www.smolecule.com](http://www.smolecule.com)